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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B1598214

This guide provides a comprehensive benchmark of Disperse Violet 8 against other
commercially significant violet disperse dyes. The following sections present a detailed
comparison of their performance characteristics, supported by experimental data compiled from
various industry sources. This document is intended for researchers, scientists, and drug
development professionals to facilitate informed decisions in dye selection for textile
applications and to explore the potential utility of these chemical structures in biological
research.

Performance Comparison in Textile Dyeing

The primary application of disperse dyes is in the coloration of hydrophobic synthetic fibers,
most notably polyester. The performance of these dyes is evaluated based on their fastness
properties—resistance to various environmental factors—and their color strength. This section
provides a comparative analysis of Disperse Violet 8 and its alternatives.

Data Presentation

The following tables summarize the key performance indicators for Disperse Violet 8 and
three other commercial disperse violet dyes: Disperse Violet 1, Disperse Violet 26, and
Disperse Violet 93. The data has been compiled from multiple sources, and while efforts have
been made to present a standardized comparison, testing conditions may have varied between
original sources.

Table 1. General Properties of Selected Disperse Violet Dyes
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C.l. Disperse C.l. Disperse C.l. Disperse C.l. Disperse
Property ) . . .
Violet 8 Violet 1 Violet 26 Violet 93
) ) ) ] Disperse Violet Disperse Violet
C.l. Name Disperse Violet 8  Disperse Violet 1
26 93
6408-72-6 /
CAS Number 82-33-7[1] 128-95-0[2] 52697-38-8[4]

12217-95-7[3]

Chemical Class Anthraquinone[l]  Anthraquinone[2]  Anthraquinone[5] Mono Azo[6]
Molecular
C14H9aN304[1] C14H10N202[2] C26H18N204[5] C1sH19BrNeOs[6]
Formula
Molecular Weight  283.24 g/mol [1] 238.24 g/mol [2] 422.43 g/mol [5] 479.28 g/mol [6]
Shade on Bright blue- ) Red-light
Bright purple[2] Blue-purple[6]
Polyester purple[1] purple[5]
Polyester, )
] Polyester and its ]
Primary acetate, Polyester, blend Polyester and its
ends,
Applications polyamide, acetate fibers ) blends
o triacetate[7]
acrylic fibers[1]
Table 2: Fastness Properties on Polyester Fabric
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Fastness C.l. Disperse C.l. Disperse C.l. Disperse C.l. Disperse
Property Violet 8 Violet 1 Violet 26 Violet 93
Light Fastness

6[1] 5-6[2] 5[7] 5[6]
(Xenon Arc)
Washing
Fastness 4-5[1] 4-5[2] 4-5[7] 5[6]
(Fading)
Washing
Fastness 4-5[1] 5[2] 5[7] 5[6]
(Staining)
Sublimation

4-5 4-5 4-5[8] 5[9]
Fastness
Rubbing

4-5 4-5 4-5[8] 4-5
Fastness (Dry)
Rubbing

4 4 4-5 4
Fastness (Wet)
Perspiration
Fastness 5[1] 5[2] 5[7] 5[6]
(Fading)
Perspiration
Fastness 5[1] 5[2] 5[7] 5[6]

(Staining)

Disclaimer: Fastness ratings are based on a scale of 1-5 for washing, sublimation, rubbing, and
perspiration (5 being excellent) and 1-8 for light fastness (8 being excellent). Data is compiled
from multiple sources and may not be directly comparable due to variations in testing
methodologies.

Experimental Protocols

The data presented in this guide is based on standardized testing methods developed by
organizations such as the American Association of Textile Chemists and Colorists (AATCC) and
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the International Organization for Standardization (1SO).[10][11]
A. High-Temperature Exhaust Dyeing of Polyester

This method is commonly employed for dyeing polyester with disperse dyes to achieve good
color penetration and fastness.

o Apparatus: High-temperature dyeing machine.
e Procedure:

o Prepare a dyebath containing the disperse dye, a dispersing agent, and a pH buffer
(typically acetic acid to maintain a pH of 4.5-5.5).

o Introduce the polyester fabric into the dyebath at room temperature.
o Raise the temperature to 130°C at a rate of 1-2°C per minute.

o Maintain the temperature at 130°C for 30-60 minutes.

o Cool the dyebath to 70-80°C.

o Rinse the fabric with hot and then cold water.

o Perform a reduction clearing process to remove unfixed dye from the fabric surface. This
typically involves treating the fabric with a solution of sodium hydrosulfite and sodium
hydroxide.

o Rinse the fabric thoroughly and dry.
B. Colorfastness Testing

 Lightfastness (AATCC Test Method 16.3 / ISO 105-B02): Samples are exposed to a xenon
arc lamp under controlled conditions to simulate sunlight. The change in color is assessed by
comparing the exposed sample to an unexposed sample using the Blue Wool Scale.[12]

e Wash Fastness (AATCC Test Method 61 / ISO 105-C06): The dyed fabric is washed with a
standard detergent in a launder-o-meter under specified conditions of temperature and time.
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The change in color of the fabric and the staining of an adjacent multifiber fabric are
evaluated using gray scales.[11][13]

e Rubbing Fastness (Crocking) (AATCC Test Method 8 / ISO 105-X12): A standard white
cotton cloth is rubbed against the surface of the dyed fabric using a crockmeter. The amount
of color transferred to the white cloth is assessed using a gray scale for staining.[12]

C. Color Strength Measurement

The color strength of a dyed fabric is quantified by measuring its reflectance using a
spectrophotometer. The Kubelka-Munk equation is then used to calculate the K/S value, which
is proportional to the concentration of the dye on the fabric.[14][15]

K/S = (1-R)2/ 2R

Where R is the decimal reflectance of the sample at the wavelength of maximum absorption.

Visualization of Experimental Workflows and
Chemical Relationships

A. Experimental Workflow for Dye Performance Evaluation

The following diagram illustrates the typical workflow for evaluating the performance of
disperse dyes on polyester fabric.
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Workflow for evaluating disperse dye performance.

B. Application of Anthraquinone Dyes in Cellular Imaging

Disperse Violet 8 belongs to the anthraquinone class of dyes.[1] While its direct use in
biological imaging is not widely documented, other anthraquinone derivatives are utilized as
fluorescent probes for staining cellular components, particularly the nucleus.[16][17] The
following diagram illustrates a generalized workflow for staining cells with a fluorescent
anthraquinone-based DNA dye for microscopy.
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Generalized workflow for cellular imaging.
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Conclusion

This comparative guide provides a baseline for evaluating Disperse Violet 8 against other
commercial violet dyes. Based on the compiled data, Disperse Violet 8 exhibits good to
excellent fastness properties on polyester, making it a reliable choice for a wide range of textile
applications. Its performance is comparable to other anthraquinone-based violet dyes like
Disperse Violet 1 and Disperse Violet 26. In comparison to the monoazo dye, Disperse Violet
93, it offers similar performance with slight variations in specific fastness categories.

The exploration of the anthraquinone chemical structure in biological applications suggests a
potential, though underexplored, avenue for Disperse Violet 8 and similar compounds in the
realm of cellular imaging and diagnostics. Further research would be required to validate its
efficacy and safety for such applications. The provided experimental protocols and workflows
offer a foundational methodology for conducting direct comparative studies to generate
standardized and robust datasets for dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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